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Compound of Interest

Compound Name: 5-Ethynylnicotinonitrile

CAS No.: 152803-05-9

Cat. No.: B133725

Get Quote

Abstract
5-Ethynylnicotinonitrile (5-ENN) is a high-value pharmacophore scaffold characterized by an

electron-deficient pyridine core substituted with a nitrile group at position 3 and a terminal

alkyne at position 5. This unique electronic arrangement makes 5-ENN a versatile building

block for constructing rigid molecular linkers and fused heterocyclic systems (e.g., azaindoles,

furopyridines) prevalent in kinase inhibitors and allosteric modulators.

This guide details the optimized protocols for the synthesis of 5-ENN and its subsequent

deployment in Palladium-catalyzed C-C bond formation and tandem annulation reactions.

Emphasis is placed on overcoming catalyst poisoning inherent to cyanopyridines and mitigating

homocoupling side reactions.

Synthesis of the Precursor: 5-Ethynylnicotinonitrile
Before deploying 5-ENN in complex couplings, it must be synthesized with high purity.

Commercial sources often contain homocoupled impurities. We recommend in-house synthesis

from 5-bromonicotinonitrile via a Sonogashira/Desilylation sequence to ensure the "active"

alkyne proton is available.
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Reaction Scheme
Step 1: 5-Bromonicotinonitrile + TMS-Acetylene

5-((Trimethylsilyl)ethynyl)nicotinonitrile Step 2: Desilylation

5-Ethynylnicotinonitrile

Detailed Protocol
Step 1: TMS-Protection

Charge: In a dry Schlenk flask, add 5-bromonicotinonitrile (1.0 equiv), Pd(PPh

)

Cl

(2 mol%), and CuI (1 mol%).

Solvent: Add anhydrous THF (0.2 M concentration) and Et

N (3.0 equiv). Note: DEA is avoided here to prevent potential nucleophilic attack on the
nitrile.

Degas: Sparge with Argon for 15 minutes. Oxygen promotes Glaser homocoupling of the

alkyne.

Addition: Add Ethynyltrimethylsilane (1.2 equiv) dropwise via syringe.

Reaction: Stir at 50°C for 4-6 hours. Monitor by TLC (Hexane/EtOAc 4:1). The product is

usually a distinct fluorescent spot.

Workup: Filter through a Celite pad to remove Pd black. Concentrate and purify via silica

flash chromatography.

Step 2: Deprotection

Dissolve: Dissolve the TMS-intermediate in MeOH (0.1 M).

Cleavage: Add K
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CO

(1.5 equiv) at 0°C. Stir for 30 min.

Critical Control: Do not heat. High pH and temp can hydrolyze the nitrile to the amide.

Isolation: Dilute with water, extract with DCM. Wash with brine. Dry over Na

SO

.

Storage: Store under Argon at -20°C. Terminal alkynes on electron-deficient rings are prone

to polymerization.

Core Application: Sonogashira Cross-Coupling
This protocol describes the coupling of 5-ENN with various Aryl Halides to create rigid biaryl-

alkyne linkers.

Mechanism & Rationale
The nitrile group at C3 withdraws electron density, making the alkyne proton at C5 more acidic

(

~23) than phenylacetylene. This facilitates the transmetallation step but also increases
susceptibility to base-mediated degradation. We utilize a Pd(PPh

)

/ CuI system which balances reactivity with stability.

Substrate Scope & Performance Data
Conditions: Aryl Halide (1.0 eq), 5-ENN (1.2 eq), Pd(PPh

)

(3 mol%), CuI (2 mol%), Et

N (3 eq), DMF, 80°C.[1]
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Aryl Halide
(Electrophile)

Electronic Nature Yield (%) Notes

Iodobenzene Neutral 92%
Standard benchmark.

Very fast (<1h).

4-Bromoanisole Electron-Rich 85%

Requires longer time

(4h) due to slower

oxidative addition.

2-Iodopyridine Electron-Deficient 78%

Potential catalyst

poisoning by pyridine

N.

4-Iodonitrobenzene Electron-Poor 94%
Excellent yield; rapid

oxidative addition.

2-Iodophenol Ortho-Nucleophile --
See Section 3

(Cyclizes to Furan)

Experimental Procedure
Preparation: Flame-dry a reaction vial containing a magnetic stir bar. Cool under Argon.

Loading: Add Aryl Halide (1.0 mmol), Pd(PPh

)

(35 mg, 0.03 mmol), and CuI (4 mg, 0.02 mmol).

Expert Tip: If the Aryl Halide is a liquid, add it after the solvent.

Solvation: Add anhydrous DMF (3 mL) and Et

N (0.42 mL, 3.0 mmol). Degas by bubbling Argon for 5 mins.

Initiation: Add 5-Ethynylnicotinonitrile (1.2 mmol) in one portion.

Heating: Seal and heat to 80°C.
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Visual Check: The solution should turn dark brown/black but remain homogeneous.

Precipitates indicate catalyst decomposition.

Workup: Dilute with EtOAc, wash 3x with LiCl (5% aq) to remove DMF. Dry and concentrate.

Pathway Visualization
The following diagram illustrates the catalytic cycle specific to this substrate, highlighting the

role of the electron-deficient pyridine ring.
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Figure 1: Catalytic cycle for the Sonogashira coupling of 5-ENN. Note the copper-acetylide

entry point facilitated by the alkyne acidity.
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Advanced Application: Heteroannulation (Larock-
Type)
5-ENN is an ideal precursor for synthesizing fused ring systems like Furo[3,2-c]pyridines or

Pyrrolo[3,2-c]pyridines. These reactions involve a tandem Sonogashira coupling followed by an

intramolecular nucleophilic attack on the alkyne.

Protocol: Synthesis of 2-Substituted Furo[3,2-c]pyridine
Target: Coupling 5-ENN with o-iodophenol.

Reagents:o-Iodophenol (1.0 equiv), 5-ENN (1.2 equiv), PdCl

(PPh

)

(5 mol%), CuI (2 mol%), DBU (3 equiv).

Solvent: DMSO (Promotes the cyclization step better than DMF).

Conditions: Heat to 100°C for 12 hours.

Mechanism:

1. Standard Sonogashira coupling forms the intermediate diphenylacetylene derivative.

2. The phenolic oxygen (activated by DBU) attacks the alkyne (activated by Pd or Cu) in a 5-

endo-dig or 6-endo-dig fashion, followed by isomerization to the aromatic furan.

Purification: These products are often highly fluorescent. Purify on silica using a gradient of

DCM/MeOH (0-5%).

Troubleshooting & Optimization
The 3-cyano-5-ethynylpyridine scaffold presents specific challenges not found in simple

phenylacetylenes.
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Common Failure Modes
Observation Root Cause Corrective Action

Reaction Stalls <50%
Catalyst poisoning by Pyridine

Nitrogen.

Switch to bulky ligands (e.g.,

XPhos or SPhos) that prevent

N-coordination to the Pd

center.

Homocoupling (Glaser)
Oxygen presence; Alkyne is

too acidic.

Degas rigorously (Freeze-

Pump-Thaw). Reduce CuI

loading to 0.5 mol% or use a

Copper-Free protocol

(Pd(OAc)

/ DABCO).

Nitrile Hydrolysis
Basic conditions + Trace water

+ Heat.

Ensure solvents are anhydrous

(<50 ppm H

O). Use milder bases like Cs

CO

instead of hydroxides or

alkoxides.

Black Precipitate
"Pd Black" formation (ligand

dissociation).

Add excess PPh

(5-10 mol%) to stabilize the

active Pd(0) species.

Workflow Logic
The following decision tree helps select the correct conditions based on the coupling partner.
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Select Coupling Partner

Aryl Iodide/Bromide
(Standard)

Aryl Chloride
(Unreactive)

Ortho-Nucleophile
(OH, NH2)

Pd(PPh3)4 / CuI
Et3N / DMF / 80°C

High Yield

Pd2(dba)3 / XPhos
Cs2CO3 / Dioxane / 100°C

Requires Bulky Ligand

PdCl2(PPh3)2 / CuI
DBU / DMSO / 100°C

Promotes Cyclization

Click to download full resolution via product page

Figure 2: Decision matrix for optimizing reaction conditions based on electrophile reactivity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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